Cas no 1135445-68-9 (9-(4-Aminobutyl)-9H-purin-6-amine hydrochloride)

• Product Name: 9-(4-Aminobutyl)-9H-purin-6-amine hydrochloride
• CAS No: 1135445-68-9
• MF: C₉H₁₅ClN₆
• MW: 242.708599328995
• MDL: MFCD28126168
• CID: 4776271
• PubChem ID: 86262614
• Update Time: 2025-10-25

9-(4-Aminobutyl)-9H-purin-6-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 9-(4-aminobutyl)-9H-purin-6-amine hydrochloride
• 9-(4-Aminobutyl)-9H-purin-6-amine hydrochloride

• MDL： MFCD28126168
• Inchi： 1S/C9H14N6.ClH/c10-3-1-2-4-15-6-14-7-8(11)12-5-13-9(7)15;/h5-6H,1-4,10H2,(H2,11,12,13);1H
• InChI Key： OQDINQPPUAIXGI-UHFFFAOYSA-N
• SMILES： Cl.N1(C=NC2=C(N)N=CN=C12)CCCCN

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 199
• Topological Polar Surface Area: 95.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines 6-aminopurines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives 6-aminopurines

Additional information on 9-(4-Aminobutyl)-9H-purin-6-amine hydrochloride

Comprehensive Overview of 9-(4-Aminobutyl)-9H-purin-6-amine hydrochloride (CAS No. 1135445-68-9)

In the realm of biochemical research and pharmaceutical development, 9-(4-Aminobutyl)-9H-purin-6-amine hydrochloride (CAS No. 1135445-68-9) has garnered significant attention due to its unique structural properties and potential applications. This compound, often referred to in scientific literature, belongs to the class of modified purine derivatives, which are pivotal in nucleotide metabolism and cellular signaling pathways. Researchers are increasingly exploring its role in drug discovery, particularly in targeting enzymes and receptors involved in cancer therapy and immunomodulation.

The molecular structure of 9-(4-Aminobutyl)-9H-purin-6-amine hydrochloride features a purine core with an aminobutyl side chain, which enhances its solubility and bioavailability. This modification is critical for its interaction with biological targets, such as kinases and G-protein-coupled receptors (GPCRs). Recent studies highlight its potential as a small-molecule inhibitor, making it a candidate for precision medicine applications. The hydrochloride salt form further improves its stability, ensuring consistent performance in in vitro and in vivo assays.

One of the most searched topics related to this compound is its synthetic pathway and scalability. Scientists are keen to optimize its production to meet the growing demand for high-purity research chemicals. Additionally, its potential as a fluorescent probe for imaging applications has sparked interest in the diagnostics community. The compound’s ability to bind selectively to certain biomolecules could revolutionize early disease detection methods.

Another hot topic is the compound’s role in epigenetics. With the rise of personalized medicine, researchers are investigating how 9-(4-Aminobutyl)-9H-purin-6-amine hydrochloride interacts with DNA methyltransferases and histone deacetylases, enzymes that regulate gene expression. This aligns with the broader trend of targeting epigenetic modifiers to treat complex diseases like neurodegenerative disorders and autoimmune conditions.

From a commercial perspective, the compound’s patent landscape and supply chain are frequently discussed. Companies are investing in green chemistry approaches to synthesize it sustainably, addressing environmental concerns. Furthermore, its inclusion in high-throughput screening libraries underscores its value in drug repurposing initiatives, a cost-effective strategy gaining traction in the pharmaceutical industry.

In summary, 9-(4-Aminobutyl)-9H-purin-6-amine hydrochloride (CAS No. 1135445-68-9) represents a versatile tool for modern research. Its applications span therapeutics, diagnostics, and biochemical assays, making it a cornerstone in the quest for innovative medical solutions. As science advances, this compound is poised to play an even greater role in shaping the future of biomedical innovation.